(3-Bromomethyl-piperidin-1-yl)-acetic acid chemical structure and properties
(3-Bromomethyl-piperidin-1-yl)-acetic acid chemical structure and properties
This guide provides an in-depth technical analysis of (3-Bromomethyl-piperidin-1-yl)-acetic acid , a bifunctional heterocyclic building block used in medicinal chemistry. The content is structured to support researchers in the synthesis, characterization, and application of this compound for drug development, specifically in peptidomimetics and covalent inhibitor design.
Structure, Synthesis, and Pharmacological Utility[1][2][3]
Executive Summary
(3-Bromomethyl-piperidin-1-yl)-acetic acid (Formula: C
This dual functionality makes it a critical intermediate for:
-
Peptidomimetics: Acting as a constrained amino acid scaffold.
-
Fragment-Based Drug Discovery (FBDD): Serving as a linker that can couple amines (via the acid) and nucleophiles like thiols (via the bromide).
-
Covalent Probes: The bromomethyl group functions as a mild electrophile for cysteine targeting in protein degradation (PROTAC) linkers or covalent inhibitors.
Chemical Identity & Physicochemical Properties[3][5][6][7][8]
2.1 Structural Specifications
-
IUPAC Name: 2-[3-(Bromomethyl)piperidin-1-yl]acetic acid
-
Molecular Formula: C
H BrNO -
Molecular Weight: 236.11 g/mol
-
CAS Number: Not widely listed in public registries; typically synthesized de novo or sourced as a custom catalog item (e.g., ChemicalBook ID).
-
Stereochemistry: The C-3 position is a chiral center. The compound exists as an enantiomeric pair (
and ) or a racemate. Drug development applications usually require the enantiopure form (e.g., (3 )- or (3 )-).
2.2 Predicted Physicochemical Properties
Data derived from structure-activity relationship (SAR) models for piperidine derivatives.
| Property | Value (Predicted) | Context |
| pKa (Acid) | 2.1 – 2.5 | Carboxylic acid proton; typical for |
| pKa (Base) | 8.2 – 8.8 | Tertiary piperidine nitrogen. Exists as a zwitterion at neutral pH. |
| LogP | 0.8 – 1.2 | Moderately lipophilic due to the piperidine ring and bromide. |
| Solubility | High (Water/DMSO) | Soluble in aqueous buffers as a zwitterion or salt (HCl/HBr). |
| Stability | Moderate | Critical: Risk of intramolecular alkylation (polymerization) in free base form. Best stored as a Hydrobromide (HBr) salt. |
Reactivity & Stability Analysis
The chemical utility of this molecule lies in its orthogonal reactivity. However, this also presents a stability challenge.
-
Electrophilic Site (C-3 Bromomethyl): Susceptible to S
2 attack by thiols, amines, or azides. -
Nucleophilic Site (N-1 Amine): The nitrogen lone pair is deactivated by the electron-withdrawing carboxyl group but remains basic.
-
Self-Alkylation Risk: In the free base form, the tertiary amine of one molecule can attack the bromomethyl group of another, leading to polymerization.
-
Mitigation: Synthesis and storage must maintain the amine in a protonated state (e.g., Ammonium salt) or the carboxylic acid as an ester until the final step.
-
Reactivity Map (Graphviz)
Caption: Orthogonal reactivity profile showing coupling sites and stability risks.
Synthesis Protocol
Note: Due to the risk of self-alkylation, the most robust route utilizes a double-protection strategy, keeping the acid as a tert-butyl ester and the amine protonated during purification.
Route: Convergent Synthesis from 3-Piperidinemethanol
Objective: Synthesize (3-Bromomethyl-piperidin-1-yl)-acetic acid hydrobromide.
Step 1: N-Alkylation (Esterification)
-
Reagents: 3-Piperidinemethanol, tert-Butyl bromoacetate, K
CO , Acetonitrile (MeCN). -
Procedure:
-
Dissolve 3-piperidinemethanol (1.0 eq) in anhydrous MeCN.
-
Add K
CO (2.5 eq) and cool to 0°C. -
Dropwise add tert-butyl bromoacetate (1.1 eq).
-
Stir at Room Temperature (RT) for 12h.
-
Filter solids and concentrate. Purify via flash chromatography (EtOAc/Hexane).
-
-
Intermediate A: tert-Butyl 2-[3-(hydroxymethyl)piperidin-1-yl]acetate.
Step 2: Bromination (Appel Reaction)
-
Reagents: Intermediate A, CBr
, Triphenylphosphine (PPh ), DCM. -
Procedure:
-
Dissolve Intermediate A (1.0 eq) and CBr
(1.2 eq) in dry DCM at 0°C. -
Add PPh
(1.2 eq) portion-wise. -
Stir at 0°C -> RT for 4h.
-
Quench with saturated NaHCO
. Extract with DCM. -
Purify via silica gel chromatography.[2]
-
-
Intermediate B: tert-Butyl 2-[3-(bromomethyl)piperidin-1-yl]acetate.
Step 3: Acid Deprotection (Hydrolysis)
-
Reagents: Intermediate B, Trifluoroacetic acid (TFA), DCM.
-
Procedure:
-
Dissolve Intermediate B in DCM.
-
Add TFA (20% v/v) at 0°C.
-
Stir for 2h (Monitor by TLC; avoid prolonged exposure to prevent Br hydrolysis).
-
Concentrate in vacuo to remove TFA.[2]
-
Critical: Treat residue with HBr/Acetic acid or HCl/Dioxane to convert the TFA salt to a stable HBr or HCl salt.
-
Precipitate with Diethyl Ether.
-
-
Final Product: (3-Bromomethyl-piperidin-1-yl)-acetic acid hydrobromide.
Synthesis Flowchart (Graphviz)
Caption: Three-step convergent synthesis pathway designed to maximize stability.
Applications in Drug Discovery[10][11][12]
5.1 Peptidomimetics
This compound serves as a proline surrogate . The piperidine ring restricts conformational flexibility, similar to proline, but the 6-membered ring offers different dihedral angles (
-
Usage: Incorporate into peptide backbones to induce
-turns or improve proteolytic stability. -
Mechanism: The acetic acid arm couples to the N-terminus of a peptide; the bromomethyl group can be converted to an amine (via azide reduction) to couple to the C-terminus, creating an extended amino acid.
5.2 Covalent Inhibitor Design
The bromomethyl group is a "soft" electrophile capable of reacting with nucleophilic cysteine residues in a target protein's binding pocket.
-
Targeting: Cysteine residues located ~4-6 Å from the binding site of the piperidine core.
-
Workflow:
-
Dock the piperidine core into the protein structure.
-
Assess if the C-3 bromomethyl vector aligns with a non-catalytic cysteine.
-
Synthesize the covalent ligand.
-
5.3 PROTAC Linkers
In Proteolysis Targeting Chimeras (PROTACs), the compound acts as a linker-attachment point.
-
The Acid attaches to the E3 ligase ligand (e.g., VHL or Cereblon binder).
-
The Bromomethyl allows "click" chemistry (via azide displacement) or direct alkylation to attach the linker chain.
Safety & Handling
-
Hazard Class: Alkylating Agent. Corrosive.
-
H-Statements: H314 (Causes severe skin burns), H341 (Suspected of causing genetic defects - due to alkylating nature).
-
Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.
-
Disposal: Quench excess material with aqueous ammonium hydroxide or sodium thiosulfate before disposal.
References
-
Chemical Identity: Piperidin-1-yl-acetic acid derivatives.[2] PubChem CID 201097. National Center for Biotechnology Information. Link
-
Synthesis Protocol (Appel Reaction): Appell, R. "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage." Angewandte Chemie International Edition, 1975. Link
-
Piperidine Pharmacophores: Piperidine Scaffolds in Medicinal Chemistry.[3] MDPI Pharmaceuticals, 2023. Link
-
Related Building Block: 3-(Bromomethyl)piperidine.[4][5] Sigma-Aldrich Product Sheet. Link
-
Peptidomimetic Design: Conformational Restriction of Peptides using Piperidine Derivatives. Journal of Medicinal Chemistry. Link
Sources
- 1. (3-BroMoMethyl-piperidin-1-yl)-acetic acid | 1353982-43-0 [m.chemicalbook.com]
- 2. WO1997049698A1 - Piperidine acetic acid derivatives and their use in the treatment of thrombotic disorders - Google Patents [patents.google.com]
- 3. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. 3-(Bromomethyl)-1-methylpiperidine hydrobromide AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
- 5. 3-(Bromomethyl)piperidine | C6H12BrN | CID 21666817 - PubChem [pubchem.ncbi.nlm.nih.gov]
